N-(4-fluorophenyl)-2-[(2-phenylethyl)amino]nicotinamide

• IUPAC Name: N-(4-fluorophenyl)-2-(2-phenylethylamino)pyridine-3-carboxamide
• InChI: InChI=1S/C20H18FN3O/c21-16-8-10-17(11-9-16)24-20(25)18-7-4-13-22-19(18)23-14-12-15-5-2-1-3-6-15/h1-11,13H,12,14H2,(H,22,23)(H,24,25)
• InChI Key: XJZHGXBYPSICFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=C(C=CC=N2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O
• Molecular Weight: 335.4 g/mol

Description

N-(4-fluorophenyl)-2-[(2-phenylethyl)amino]nicotinamide, commonly known as FPh-PEN, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

FPh-PEN exerts its effects through multiple mechanisms, including but not limited to:
1. Activation of the Nrf2 pathway: FPh-PEN activates the Nrf2 pathway, which is responsible for regulating cellular antioxidant defenses and reducing oxidative stress.
2. Inhibition of NF-κB: FPh-PEN inhibits the NF-κB pathway, which is responsible for regulating inflammation and immune responses.
3. Modulation of ion channels: FPh-PEN modulates ion channels, which are responsible for regulating cellular excitability and neuronal function.
Biochemical and Physiological Effects:
FPh-PEN has been shown to have various biochemical and physiological effects, including but not limited to:
1. Reduction of oxidative stress: FPh-PEN reduces oxidative stress by activating the Nrf2 pathway and increasing cellular antioxidant defenses.
2. Inhibition of inflammation: FPh-PEN inhibits inflammation by inhibiting the NF-κB pathway and reducing the production of pro-inflammatory cytokines.
3. Modulation of ion channels: FPh-PEN modulates ion channels, which can affect cellular excitability and neuronal function.

Advantages and Limitations for Lab Experiments

FPh-PEN has several advantages and limitations for lab experiments, including but not limited to:
Advantages:
1. FPh-PEN is relatively easy to synthesize using a modified version of the Buchwald-Hartwig amination reaction.
2. FPh-PEN has shown promising results in various scientific research applications, making it a potential candidate for further study.
3. FPh-PEN has multiple mechanisms of action, which can make it a useful tool for studying various biological processes.
Limitations:
1. FPh-PEN has not been extensively studied in humans, and its safety and efficacy are not well-established.
2. FPh-PEN may have off-target effects, which can complicate its use in lab experiments.
3. FPh-PEN may have limited solubility in certain solvents, which can affect its use in certain experiments.

Future Directions

There are several future directions for FPh-PEN research, including but not limited to:
1. Further studies on the safety and efficacy of FPh-PEN in humans.
2. Studies on the potential use of FPh-PEN in combination with other drugs for cancer therapy.
3. Studies on the potential use of FPh-PEN in the treatment of neurodegenerative diseases.
4. Studies on the potential use of FPh-PEN in the treatment of cardiovascular disease.
5. Studies on the potential use of FPh-PEN as a tool for studying various biological processes, including ion channel function and oxidative stress.

Synthesis Methods

FPh-PEN can be synthesized using a modified version of the Buchwald-Hartwig amination reaction. The reaction involves the coupling of 4-fluoroaniline with 2-phenylethylamine, followed by a palladium-catalyzed amination reaction with nicotinamide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

FPh-PEN has shown promising results in various scientific research applications, including but not limited to:
1. Cancer research: FPh-PEN has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.
2. Neuroprotection: FPh-PEN has been shown to protect neurons from oxidative stress and inflammation, making it a potential candidate for neuroprotective therapy.
3. Cardiovascular disease: FPh-PEN has been shown to improve cardiac function and reduce oxidative stress in animal models of cardiovascular disease.